Cas no 1111114-89-6 (N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide)

• Product Name: N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide
• CAS No: 1111114-89-6
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD11876341
• CID: 2606831
• PubChem ID: 53217909
• Update Time: 2025-05-25

N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide
• 6-(3-ACETYLAMINOPHENYL)-2-HYDROXYPYRIDINE
• DTXSID50682911
• MFCD11876341
• 1111114-89-6
• N-[3-(6-Oxo-1,6-dihydropyridin-2-yl)phenyl]acetamide
• 6-(3-Acetylaminophenyl)-2-hydroxypyridine, 95%

• MDL： MFCD11876341
• Inchi： 1S/C13H12N2O2/c1-9(16)14-11-5-2-4-10(8-11)12-6-3-7-13(17)15-12/h2-8H,1H3,(H,14,16)(H,15,17)
• InChI Key： HOJQDZLPEQTOTD-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(C2C=CC=C(C=2)NC(C)=O)N1

Computed Properties

• Exact Mass: 228.089877630Da
• Monoisotopic Mass: 228.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.2Ų

Additional information on N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide

Introduction to N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide and Its Significance in Modern Chemical Research

N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide, a compound with the CAS number 1111114-89-6, represents a fascinating molecule in the realm of chemical biology and pharmaceutical innovation. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide incorporates key pharmacophoric elements that make it a promising candidate for further exploration.

The core of this molecule lies in its pyridine ring system, which is a common motif in many bioactive compounds. Specifically, the presence of a 6-oxo-1H-pyridin-2-yl moiety contributes to its unique chemical properties and biological activities. This particular arrangement of atoms not only enhances the compound's solubility and stability but also facilitates its interaction with biological targets. The acetamide functional group at one end of the molecule further enhances its potential as a pharmacological agent by providing a site for hydrogen bonding and other forms of molecular recognition.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the properties of heterocyclic compounds. Pyridine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. The compound N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide exemplifies this trend, as it combines the versatility of the pyridine scaffold with the functionality of an acetamide group to create a molecule with potential therapeutic value.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The pyridine ring system is known to be capable of forming stable complexes with proteins and enzymes, making it an ideal candidate for designing molecules that can modulate enzyme activity. For instance, studies have shown that pyridine-based compounds can inhibit the activity of enzymes involved in inflammation and cancer progression. The presence of the 6-oxo group further enhances this capability by providing additional sites for interaction with biological targets.

The acetamide group also plays a crucial role in determining the biological activity of N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide. Acetamides are known to be bioisosteres of amides, and they often exhibit similar biological properties while offering distinct advantages in terms of metabolic stability and solubility. This makes them attractive candidates for drug development, as they can provide a balance between efficacy and safety. In particular, acetamide derivatives have been shown to exhibit anti-inflammatory, analgesic, and anticancer properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging techniques such as molecular docking and virtual screening, scientists can identify potential lead compounds that are likely to interact effectively with biological targets. In this context, N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide has emerged as a promising candidate for further investigation. Computational studies have suggested that this compound may be capable of inhibiting key enzymes involved in cancer progression and inflammation.

In addition to its potential therapeutic applications, N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide also holds promise for use in other areas of chemical research. For example, it can serve as a building block for designing more complex molecules with tailored properties. Its unique structural features make it an ideal candidate for exploring new synthetic pathways and developing novel chemical entities.

The synthesis of this compound has been optimized to ensure high yield and purity, making it readily available for further research. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. These methods include multi-step organic synthesis, catalytic transformations, and purification techniques such as column chromatography. The successful synthesis of N-[3-(6-oxo-1H-pyridin-2-yl)phenyl]acetamide underscores its importance as a research tool and potential drug candidate.

Ongoing research is focused on exploring the full spectrum of biological activities associated with this compound. Preclinical studies are being conducted to evaluate its efficacy and safety profile in various disease models. These studies aim to provide evidence supporting its potential use as a therapeutic agent for conditions such as cancer, inflammation, and neurodegenerative disorders.

The impact of this research extends beyond academic circles, as it has implications for drug development pipelines across multiple industries. Companies specializing in pharmaceuticals and biotechnology are keenly interested in compounds like N-[3-(6-oxxo-H-pyridin-z-yI)phenylI]acetamide, which demonstrate promise for treating human diseases. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into tangible therapeutic solutions.

In conclusion, N-[3-(6-oxxo-H-pyridin-z-yI)phenylI]acetamide (CAS no: 1111114 89 6) is a remarkable compound with significant potential in modern chemical research. Its unique structural features make it an attractive candidate for drug discovery and therapeutic development. With continued research and collaboration between academia and industry, this compound is poised to make meaningful contributions to human health.